Cas no 1269293-11-9 (1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)
1269293-11-9 structure
Product Name:1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
CAS No:1269293-11-9
MF:C13H9N3O2S
MW:271.294461011887
CID:1089298
PubChem ID:56956086
Update Time:2025-04-20
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
- 1-(4-nitrophenyl)-5-thiophen-3-ylpyrazole
- DTXSID70719011
- 1269293-11-9
- AKOS022172649
-
- Inchi: 1S/C13H9N3O2S/c17-16(18)12-3-1-11(2-4-12)15-13(5-7-14-15)10-6-8-19-9-10/h1-9H
- InChI Key: VCXHRQIZKSIXLU-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC=NN1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 271.04154771g/mol
- Monoisotopic Mass: 271.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.9Ų
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188282-1g |
1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269293-11-9 | 95% | 1g |
$436 | 2024-08-02 | |
| Chemenu | CM188282-1g |
1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269293-11-9 | 95% | 1g |
$464 | 2021-08-05 | |
| Alichem | A049002558-1g |
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269293-11-9 | 95% | 1g |
409.02 USD | 2021-06-01 | |
| Ambeed | A137650-1g |
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269293-11-9 | 95+% | 1g |
$393.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770509-1g |
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole |
1269293-11-9 | 98% | 1g |
¥4126.00 | 2024-08-09 |
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
1269293-11-9 (1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole) Related Products
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